Cas no 64115-78-2 ((3beta,5xi,18alpha)-3-hydroxyolean-12-en-28-oic acid - (3beta,5xi,18alpha)-3-hydroxyurs-12-en-28-oic acid (1:1))
64115-78-2 structure
Product Name:(3beta,5xi,18alpha)-3-hydroxyolean-12-en-28-oic acid - (3beta,5xi,18alpha)-3-hydroxyurs-12-en-28-oic acid (1:1)
CAS No:64115-78-2
MF:C60H96O6
MW:913.400659561157
CID:1669196
PubChem ID:191718
Update Time:2025-04-21
(3beta,5xi,18alpha)-3-hydroxyolean-12-en-28-oic acid - (3beta,5xi,18alpha)-3-hydroxyurs-12-en-28-oic acid (1:1) Chemical and Physical Properties
Names and Identifiers
-
- (3beta,5xi,18alpha)-3-hydroxyolean-12-en-28-oic acid - (3beta,5xi,18alpha)-3-hydroxyurs-12-en-28-oic acid (1:1)
- propyl 3-hydroxy-2-(hydroxymethyl)-2-methylpropanoate
- DTXSID70276710
- (1S,2R,4aS,6aR,6aS,6bR,10S,12aR,14bR)-10-hydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylic acid;(4aS,6aR,6aS,6bR,10S,12aR,14bR)-10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- 64115-78-2
- Urcin
- Olean-12-en-28-oic acid, 3-hydroxy-, (3beta)-, mixt. with (3beta)-3-hydroxyurs-12-en-28-oic acid
- 72993-42-1
-
- Inchi: 1S/2C30H48O3/c1-18-10-15-30(25(32)33)17-16-28(6)20(24(30)19(18)2)8-9-22-27(5)13-12-23(31)26(3,4)21(27)11-14-29(22,28)7;1-25(2)14-16-30(24(32)33)17-15-28(6)19(20(30)18-25)8-9-22-27(5)12-11-23(31)26(3,4)21(27)10-13-29(22,28)7/h8,18-19,21-24,31H,9-17H2,1-7H3,(H,32,33);8,20-23,31H,9-18H2,1-7H3,(H,32,33)/t18-,19+,21?,22-,23+,24-,27+,28-,29-,30+;20-,21?,22-,23+,27+,28-,29-,30+/m11/s1
- InChI Key: GTSCNSPEVATRDO-QRDUKVGOSA-N
- SMILES: O[C@H]1CC[C@@]2(C)C(C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CC[C@@H](C)[C@H](C)[C@@H]4C3=CC[C@@H]12.O[C@H]1CC[C@@]2(C)C(C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(C)(C)C[C@@H]4C3=CC[C@@H]12
Computed Properties
- Exact Mass: 912.72069078g/mol
- Monoisotopic Mass: 912.72069078g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 66
- Rotatable Bond Count: 2
- Complexity: 1760
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 16
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115Ų
(3beta,5xi,18alpha)-3-hydroxyolean-12-en-28-oic acid - (3beta,5xi,18alpha)-3-hydroxyurs-12-en-28-oic acid (1:1) Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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